Cas no 226547-04-2 (2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-)

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- structure

226547-04-2 structure

Product Name:2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-

CAS No:226547-04-2

MF:C₁₅H₂₄O₃

MW:252.349265098572

CID:5597201

Update Time:2024-03-02

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Chemical and Physical Properties

Names and Identifiers

- (4R,4aS,6R)-6-(1,2-Dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-2(3H)-naphthalenone
- (+)-(4R,5S,7R)-11,12-Dihydroxynootkatone
- 2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-
- Inchi： 1S/C15H24O3/c1-10-6-13(17)7-11-4-5-12(8-14(10,11)2)15(3,18)9-16/h7,10,12,16,18H,4-6,8-9H2,1-3H3/t10-,12-,14+,15?/m1/s1
- InChI Key： DJPISZPEZJGKKI-YIIBXEOUSA-N
- SMILES： O=C1C=C2[C@@](C[C@](CC2)([H])C(CO)(C)O)([C@H](C)C1)C

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Production Method

Production Method 1

4674-50-4

226547-04-2

Reaction Conditions

1.1S:H2O, S:Me2CO, 10 d, 28°C, pH 5.5

Reference

: Microbial transformation of (+)-nootkatone and the antiproliferative activity of its metabolites

By Gliszczynska, Anna et al, Bioorganic & Medicinal Chemistry, 2011, 19(7), 2464-2469

Production Method 2

4674-50-4

226547-04-2

875290-71-4

875553-24-5

Reaction Conditions

1.1R:NaBH4, R:CeCl3, S:EtOH, 1 h, rt
2.1R:p-O2NC6H4CO2H, R:PPh3, R:EtO2CN=NCO2Et, S:PhMe, 15 min, -30°C; 1 h, -30°C
2.2R:KOH, S:H2O, S:MeOH, 12 h, rt
3.1S:H2O, 3 d, 30°C, pH 7.0

Reference

: Biotransformation of citrus aromatics nootkatone and valencene by microorganisms

By Furusawa, Mai et al, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1423-1429

Production Method 3

4674-50-4

226547-04-2

875290-71-4

875553-23-4

Reaction Conditions

1.1R:NaBH4, R:CeCl3, S:EtOH, 1 h, rt
2.1S:H2O, 5 d, 30°C, pH 7.0

Reference

: Biotransformation of citrus aromatics nootkatone and valencene by microorganisms

By Furusawa, Mai et al, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1423-1429